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Compound Name:
one

Cat. No.: B075783

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Tridecyltetrahydro-2H-pyran-2-one, a member of the d-lactone class of organic
compounds, is characterized by a six-membered ring containing an ester group and a long C13
alkyl chain at the 6th position. While specific research on this particular long-chain lactone is
limited, the broader family of 6-alkyl-tetrahydro-2H-pyran-2-ones has garnered scientific
interest due to their diverse biological activities. This technical guide provides a comprehensive
review of the available knowledge pertinent to 6-tridecyltetrahydro-2H-pyran-2-one, drawing
upon data from structurally similar compounds to infer its potential properties, synthesis, and
biological functions. This document aims to serve as a foundational resource for researchers
and professionals in drug development interested in exploring the therapeutic and industrial
potential of this and related long-chain d-lactones.

Chemical and Physical Properties

Based on available data for 6-tridecyltetrahydro-2H-pyran-2-one, its fundamental properties
are summarized below.[1]
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Property Value

Molecular Formula C18H3402

Molecular Weight 282.47 g/mol

CAS Number 1227-51-6

IUPAC Name 6-tridecyl-oxan-2-one

8-Octadecalactone, 5-Hydroxyoctadecanoic
Synonyms )
acid lactone

Synthesis of 6-Alkyl-tetrahydro-2H-pyran-2-ones

A general and direct method for the synthesis of d-lactones involves the palladium-catalyzed
activation of y-C(sp?®)—H bonds in aliphatic carboxylic acids followed by olefination. This
approach allows for the construction of the six-membered lactone ring.

Experimental Protocol: General Synthesis of 6-Alkyl-0-
Lactones

This protocol describes a general method for the synthesis of 6-alkyl-d-lactones from an
appropriate aliphatic carboxylic acid and an olefin partner.

Materials:

Aliphatic carboxylic acid (with a y-C-H bond)

Olefin (e.g., benzyl acrylate)

Palladium(ll) trifluoroacetate (Pd(TFA)z2) (10 mol%)

N-Acetyl-valine (N-Ac-Val) (20 mol%)

Silver carbonate (Ag2COs) (2 equivalents)

Disodium phosphate (NazHPOa4) (1 equivalent)
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e 1,1,1,3,3,3-Hexafluoroisopropanol (HFIP)
Procedure:

o To a reaction vessel, add the aliphatic carboxylic acid (1 equivalent), the olefin (1.5
equivalents), Pd(TFA)z (10 mol%), N-Ac-Val (20 mol%), Ag2COs (2 equivalents), and
NazHPOa (1 equivalent).

e Add HFIP as the solvent.
o Seal the vessel and heat the reaction mixture at 120 °C for 12 hours.

 After cooling to room temperature, the reaction mixture is purified by column
chromatography to isolate the desired &-lactone.

Synthesis Workflow
Starting Materials Reagents & Catalyst
Yy v
»< >

Click to download full resolution via product page

Caption: General workflow for the synthesis of 6-alkyl-d-lactones.
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Potential Biological Activities and Mechanisms

While direct biological data for 6-tridecyltetrahydro-2H-pyran-2-one is scarce, studies on
other long-chain &-lactones suggest potential antifungal, anti-inflammatory, and insecticidal
activities.

Antifungal Activity

Long-chain &-lactones have demonstrated activity against various fungal species. The
mechanism of action is believed to involve disruption of the fungal cell wall and membrane.

Quantitative Data for Antifungal Activity of a Structurally Similar Lactone (6-Pentyl-2H-pyran-2-

one):
Fungal Species ECso (ug/mL) Reference
Peronophythora litchii ~43 [2]

Note: This data is for a related compound and should be considered indicative.

Experimental Protocol: Antifungal Susceptibility Testing
(Broth Microdilution)

This protocol outlines a standard method for determining the minimum inhibitory concentration
(MIC) of a compound against a fungal strain.[3][4]

Materials:

Test compound (e.g., 6-tridecyltetrahydro-2H-pyran-2-one)

Fungal isolate

Standardized liquid culture medium (e.g., RPMI-1640)

96-well microtiter plates

Spectrophotometer or plate reader
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Procedure:
» Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

o Perform serial two-fold dilutions of the compound in the culture medium in the wells of a 96-

well plate.
e Prepare a standardized inoculum of the fungal organism.
e Add the fungal inoculum to each well.
e Include positive (no compound) and negative (no inoculum) controls.
¢ Incubate the plate at an appropriate temperature (e.g., 35°C) for 24-48 hours.

o Determine the MIC, which is the lowest concentration of the compound that causes a
significant inhibition of fungal growth (e.g., 250% reduction in turbidity compared to the
positive control), either visually or using a spectrophotometer.

Antifungal Action Workflow
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Caption: Proposed mechanism of antifungal action for &-lactones.

Anti-inflammatory Activity

Certain tetrahydropyran derivatives have been shown to possess anti-inflammatory properties
by reducing the production of pro-inflammatory cytokines.[5][6][7]

Potential Anti-inflammatory Mechanism: Studies on related compounds suggest that the anti-
inflammatory effects may be mediated through the inhibition of pro-inflammatory cytokine
production, such as Tumor Necrosis Factor-alpha (TNF-a) and Interleukin-6 (IL-6).

Anti-inflammatory Signaling Pathway
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Caption: Potential anti-inflammatory mechanism of d-lactones.
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Insecticidal Activity

Lactone derivatives have demonstrated toxicity against various insect pests. The mechanism
may involve targeting the insect's nervous system.[8][9]

Quantitative Data for Insecticidal Activity of d-Lactones: Some synthetic d-lactones have shown
significant insecticidal activity against fruit flies (Drosophila suzukii), with LCso values in the
range of 1.04 to 1.13 g/L.[9]

Experimental Protocol: Insecticidal Bioassay (Topical
Application)

This protocol describes a method to assess the contact toxicity of a compound to insects.

Materials:

Test compound

Acetone or other suitable solvent

Microsyringe

Test insects (e.qg., fruit flies)

Observation chambers

Procedure:

Prepare a series of dilutions of the test compound in the solvent.

Anesthetize the insects (e.g., with CO2).

Apply a small, precise volume (e.g., 1 yL) of the test solution to the dorsal thorax of each
insect using a microsyringe.

A control group should be treated with the solvent only.

Place the treated insects in observation chambers with access to food and water.
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» Record mortality at specified time intervals (e.g., 24, 48, 72 hours).
o Calculate the LDso (the dose required to kill 50% of the test population).

Insecticidal Action Workflow
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Caption: Proposed workflow of insecticidal action for d-lactones.

Conclusion

6-Tridecyltetrahydro-2H-pyran-2-one represents an understudied molecule within the
promising class of long-chain &-lactones. While direct experimental data is limited, this guide
provides a framework for its synthesis and potential biological activities based on analogous
compounds. The presented protocols for synthesis and bioassays, along with the hypothesized
mechanisms of action, offer a solid starting point for researchers and drug development

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b075783?utm_src=pdf-body-img
https://www.benchchem.com/product/b075783?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

professionals. Further investigation into the specific properties and biological profile of 6-
tridecyltetrahydro-2H-pyran-2-one is warranted to unlock its full therapeutic and industrial
potential. The information compiled herein should facilitate and encourage such future research
endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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